Cas no 116041-19-1 (1-benzyl-5-oxopyrrolidine-3-carboxamide)

1-benzyl-5-oxopyrrolidine-3-carboxamide structure
116041-19-1 structure
Product Name:1-benzyl-5-oxopyrrolidine-3-carboxamide
CAS No:116041-19-1
MF:C12H14N2O2
MW:218.251762866974
MDL:MFCD00173111
CID:1205286
PubChem ID:5221754
Update Time:2025-04-20

1-benzyl-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinecarboxamide, 5-oxo-1-(phenylmethyl)-
    • 1-Benzyl-5-oxopyrrolidine-3-carboxamide
    • 1-benzyl 5-oxo-pyrrolidine-3-carboxamide
    • 1-benzyl-5-oxo-pyrrolidine-3-carboxylic acid amide
    • 116041-19-1
    • EN300-128627
    • HMS1364B13
    • STK891230
    • Z33546702
    • 1-benzyl-5-oxo-3-pyrrolidinecarboxamide
    • Bionet2_000035
    • AKOS016340089
    • Oprea1_601877
    • SCHEMBL2525981
    • DTXSID40411090
    • BBL020269
    • AKOS000114237
    • 6H-040
    • GXFFGHGZXQWFHG-UHFFFAOYSA-N
    • 691906-88-4
    • MFCD00173111
    • CS-0159410
    • E81981
    • 1-benzyl-5-oxopyrrolidine-3-carboxamide
    • MDL: MFCD00173111
    • Inchi: 1S/C12H14N2O2/c13-12(16)10-6-11(15)14(8-10)7-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H2,13,16)
    • InChI Key: GXFFGHGZXQWFHG-UHFFFAOYSA-N
    • SMILES: O=C1CC(C(N)=O)CN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 218.10600
  • Monoisotopic Mass: 218.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 63.4Ų

Experimental Properties

  • PSA: 64.39000
  • LogP: 1.60800

1-benzyl-5-oxopyrrolidine-3-carboxamide Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1-benzyl-5-oxopyrrolidine-3-carboxamide Pricemore >>

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1-benzyl-5-oxopyrrolidine-3-carboxamide Production Method

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